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Compound Name:
1-Methylpyridin-1-ium

hydrochloride

Cat. No.: B12824999

Get Quote

Executive Summary
N-Methylpyridinium chloride (NMPC), also known as 1-methylpyridinium chloride (CAS: 7680-

73-1), is a quaternary ammonium salt fundamental to modern synthetic chemistry, materials

science, and pharmacology. Formed by the N-methylation of pyridine, this compound serves as

a critical precursor for room-temperature ionic liquids, a phase-transfer catalyst, and a

structural biomarker in neuroprotective and toxicological studies. This whitepaper provides an

authoritative analysis of NMPC, detailing its physicochemical profile, mechanistic synthesis,

and self-validating analytical protocols designed for rigorous laboratory environments.

Physicochemical Profiling
Understanding the quantitative baseline of NMPC is essential for predicting its thermodynamic

behavior in catalysis and ionic liquid formulations. The following table summarizes its core

physicochemical properties .
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Property Value Causality / Significance

Chemical Formula C₆H₈ClN

Defines the 1:1 stoichiometry

of the pyridinium cation and

chloride anion.

Molar Mass 129.59 g/mol

Critical for stoichiometric

calculations during

quaternization.

CAS Registry Number 7680-73-1
Unique identifier for regulatory

and safety tracking.

Melting Point 136–138 °C

Indicates high lattice energy;

lowers significantly when

complexed (e.g., with ZnCl₂).

Solubility High in H₂O, polar organics

Driven by the ionic nature of

the salt; enables phase-

transfer applications.

Appearance White crystalline solid

Discoloration indicates

unreacted pyridine or oxidative

degradation.

SMILES C[n+]1ccccc1.[Cl-]

Structural representation for

computational chemistry

modeling.

Synthetic Methodology & Mechanistic Causality
The synthesis of NMPC is achieved via the direct quaternization of pyridine using methyl

chloride. This reaction proceeds through a bimolecular nucleophilic substitution (

) mechanism. The nitrogen atom of the pyridine ring, harboring a lone pair of electrons, acts as
the nucleophile and attacks the electrophilic carbon of methyl chloride.

Causality of Reaction Conditions: The reaction is typically conducted under moderate pressure

(0–0.70 MPa) and elevated temperature (50–90 °C) . Methyl chloride is a gas at room

temperature; therefore, a pressurized vessel ensures that the electrophile remains in the liquid
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phase or at a high enough concentration in the solvent to drive the reaction forward. A slight

molar excess of methyl chloride (1:1.05 ratio) is intentionally used to force the complete

consumption of pyridine, preventing the final crystalline product from being contaminated by

the foul-smelling, difficult-to-separate starting material.
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Fig 1. Step-by-step synthetic workflow for N-Methylpyridinium chloride via direct quaternization.

Self-Validating Experimental Protocol: Synthesis and
Purification
To guarantee scientific integrity, the following protocol incorporates built-in validation

checkpoints to ensure the final product is a self-validating system.
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Reaction Setup: Charge a high-pressure reaction vessel with pyridine and water (solvent).

Slowly introduce methyl chloride gas at 50–90 °C.

Causality: Water acts as a polar protic solvent that stabilizes the transition state of the

reaction, accelerating the formation of the ionic product.

Incubation & Precipitation: Maintain pressure for 6 hours, followed by a 10-hour incubation

period. Cool the vessel to 0–5 °C.

Causality: The extended incubation ensures thermodynamic completion. Cooling

drastically reduces the solubility of NMPC in the aqueous mixture, forcing precipitation.

Recrystallization (Purification Checkpoint): Dissolve the crude solid in a boiling mixture of

90% ethanol and 2-propanol. Add activated charcoal, boil for 30 minutes, and hot-filter.

Causality: Activated charcoal adsorbs colored organic impurities. The mixed solvent

system is chosen because NMPC is highly soluble in hot ethanol but practically insoluble

in cold 2-propanol, maximizing the yield of the purified crystals upon cooling.

Validation (Titration): Perform an argentometric titration (Mohr method) on a dissolved

sample of the final crystals using standardized AgNO₃.

Self-Validation: A pure sample must yield a chloride content of exactly 27.35% by mass.

Any deviation indicates retained solvent or unreacted precursors, invalidating the batch

and requiring re-crystallization.

Applications in Advanced Materials and
Pharmacology
NMPC is not merely an end-product; it is a versatile scaffold utilized across multiple high-tech

domains .

Ionic Liquids: The chloride salt of N-methylpyridinium is a foundational precursor for ionic

liquids. When mixed with Lewis acids like zinc chloride (ZnCl₂), it forms a eutectic mixture

that remains liquid over a wide temperature range (150–200 °C). These mixtures exhibit high
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thermal stability and wide electrochemical windows, making them ideal electrolytes for

advanced batteries and electroplating baths .

Pharmacological Relevance: In drug development, NMPC is heavily monitored as a primary

degradation product of Pralidoxime (2-PAM) chloride, an antidote for organophosphate

poisoning. Tracking NMPC formation in acidic solutions is a self-validating method for

determining the shelf-life and stability of 2-PAM formulations. Furthermore, N-

methylpyridinium derivatives are studied in preclinical neuroprotection models due to their

anti-inflammatory and antioxidant properties .
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Fig 2. Mechanistic pathways and advanced applications of N-Methylpyridinium chloride.

Analytical Characterization & Structural Verification
A robust analytical framework is required to confirm the identity of NMPC and validate the

synthesis protocol.

Nuclear Magnetic Resonance (¹H NMR): The quaternization of the nitrogen atom heavily

deshields the adjacent protons. In pure NMPC, the α-protons of the pyridine ring shift

significantly downfield compared to free pyridine. The appearance of a sharp singlet

integrating to 3 protons at approximately δ 4.3–4.5 ppm confirms the successful attachment

of the N-methyl group.

Mass Spectrometry (ESI-MS): Electrospray ionization in positive mode will yield a dominant

peak at m/z 94.1, corresponding to the intact[C₆H₈N]⁺ cation, validating the molecular weight

independent of the chloride counterion .
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Safety, Handling, and Toxicity
As a biologically active quaternary ammonium compound, NMPC must be handled with strict

safety protocols. According to the Globally Harmonized System (GHS), it is classified under

Acute Toxicity Category 3 (Oral), meaning it is toxic if swallowed. It also falls under Skin

Irritation Category 2 and Eye Irritation Category 2 .

Handling Causality: Because the salt is highly hygroscopic and freely soluble in moisture,

exposure to ambient humidity can cause the powder to cake and adhere to skin, accelerating

dermal absorption. All handling must occur within a desiccated environment or a fume hood,

utilizing nitrile gloves and chemical safety goggles to prevent mucosal contact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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